Cas no 102107-59-5 (Phenol,4-(5-amino-1,3,4-thiadiazol-2-yl)-2-methoxy-, hydrochloride (1:1))

• Product Name: Phenol,4-(5-amino-1,3,4-thiadiazol-2-yl)-2-methoxy-, hydrochloride (1:1)
• CAS No: 102107-59-5
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• CID: 139925
• PubChem ID: 3064412
• Update Time: 2025-04-19

Phenol,4-(5-amino-1,3,4-thiadiazol-2-yl)-2-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(5-amino-1,3,4-thiadiazol-2-yl)-2-methoxy-, hydrochloride (1:1)
• (4E)-4-(5-amino-3H-1,3,4-thiadiazol-2-ylidene)-2-methoxycyclohexa-2,5-dien-1-one,hydrochloride
• Guaiacol,4-(5-amino-1,3,4-thiadiazol-2-yl)-, hydrochloride (6CI)
• Phenol, 4-(5-amino-1,3,4-thiadiazol-2-yl)-2-methoxy-,monohydrochloride (9CI)
• 2-Amino-5-(3-metossi-4-idrossifenil)-1,3,4-tiadiazolo cloridrato idrato [Italian]
• Guaiacol, 4-(2-amino-1,3,4-thiadiazol-5-yl)-, hydrochloride, hydrate
• Phenol, 4-(2-amino-1,3,4-thiadiazol-5-yl)-2-methoxy-, hydrochloride, hydrate
• 102107-59-5
• 4-(2-Amino-1,3,4-thiadiazol-5-yl)guaiacol hydrochloride hydrate
• 2-Amino-5-(3-metossi-4-idrossifenil)-1,3,4-tiadiazolo cloridrato idrato
• L 1468

• Inchi： 1S/C9H9N3O2S.ClH/c1-14-7-4-5(2-3-6(7)13)8-11-12-9(10)15-8;/h2-4,13H,1H3,(H2,10,12);1H
• InChI Key： DQSMEKOKWIYAMJ-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NN=C1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 259.0184
• Monoisotopic Mass: 259.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 76.71